Methyl 4-(2,2-difluoro-1-hydroxyethyl)benzoate
Description
“Methyl 4-(2,2-difluoro-1-hydroxyethyl)benzoate” is a chemical compound with the molecular formula C10H10F2O3 . It is used in various research and development applications .
Synthesis Analysis
The synthesis of “Methyl 4-(2,2-difluoro-1-hydroxyethyl)benzoate” is a complex process that involves several steps . Unfortunately, detailed information about the synthesis process was not found in the search results.Scientific Research Applications
Pharmaceutical Research
In pharmaceutical research, this compound is utilized for its potential as an intermediate in the synthesis of more complex molecules. Its difluoromethyl group can be a pivotal moiety in the development of new drugs, offering the possibility of increased metabolic stability and lipophilicity, which are desirable traits in drug candidates .
Material Science
Methyl 4-(2,2-difluoro-1-hydroxyethyl)benzoate may serve as a precursor in the creation of novel polymeric materials. The introduction of fluorinated groups into polymers can result in materials with enhanced chemical resistance, thermal stability, and unique dielectric properties .
Agricultural Chemistry
In the context of agriculture, compounds like Methyl 4-(2,2-difluoro-1-hydroxyethyl)benzoate can be investigated for their role in the synthesis of agrochemicals. The difluoromethyl group could potentially lead to the development of new pesticides or herbicides with improved efficacy and reduced environmental impact .
Environmental Applications
Research into the environmental applications of this compound includes studying its degradation products and their impact on ecosystems. Understanding the environmental fate of such chemicals is crucial for assessing risks and establishing safe levels of exposure .
Biochemistry
In biochemistry, this compound’s reactivity with various biomolecules can be explored. It could be used to modify peptides or proteins, which is valuable in the study of biological processes and the development of biochemical assays .
Chemical Synthesis
This compound is a valuable building block in organic synthesis. Its unique structure allows for the introduction of fluorinated motifs into target molecules, which is a common objective in the synthesis of complex organic compounds, including those with potential medicinal properties .
Analytical Chemistry
Methyl 4-(2,2-difluoro-1-hydroxyethyl)benzoate can be used as a standard or reagent in analytical methods such as NMR, HPLC, LC-MS, and UPLC. These techniques are essential for the qualitative and quantitative analysis of substances in various samples .
Pharmacy
In pharmacy, the compound’s properties might be harnessed to improve the pharmacokinetic profiles of drugs. Its incorporation into drug formulations could affect the absorption, distribution, metabolism, and excretion (ADME) of therapeutic agents .
properties
IUPAC Name |
methyl 4-(2,2-difluoro-1-hydroxyethyl)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10F2O3/c1-15-10(14)7-4-2-6(3-5-7)8(13)9(11)12/h2-5,8-9,13H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HUSZEWRGWATCRB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)C(C(F)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10F2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-(2,2-difluoro-1-hydroxyethyl)benzoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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